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Introduction
The oxidation of alcohols by dichromate salts in an acidic medium is a well-established and

robust method in analytical chemistry for both qualitative and quantitative analysis. While

potassium and sodium dichromate are more commonly cited, cesium dichromate serves as

an equally effective oxidizing agent, with the reactive species being the dichromate ion

(Cr₂O₇²⁻). This method is predicated on the principle that primary and secondary alcohols are

oxidized to carboxylic acids and ketones, respectively, while the orange dichromate ion

(Cr₂O₇²⁻, Cr⁶⁺) is reduced to the green chromium ion (Cr³⁺).[1][2][3][4] Tertiary alcohols,

lacking a hydrogen atom on the carbon bearing the hydroxyl group, are resistant to oxidation

under these conditions.[3][5] This distinct color change provides a basis for both visual and

spectrophotometric quantification of alcohols.

These application notes provide detailed protocols for the determination of alcohols using

cesium dichromate, adaptable for various sample matrices including beverages and biological

fluids. The methodologies are suitable for applications in quality control, clinical chemistry, and

pharmaceutical analysis.
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The fundamental reaction involves the oxidation of an alcohol by an acidified solution of

cesium dichromate. The stoichiometry of the reaction with a primary alcohol (e.g., ethanol) to

a carboxylic acid is as follows:

2 Cr₂O₇²⁻(aq) + 16 H⁺(aq) + 3 R-CH₂OH(aq) → 4 Cr³⁺(aq) + 11 H₂O(l) + 3 R-COOH(aq)

The observable change is the conversion of the orange dichromate solution to a green solution,

characteristic of the Cr³⁺ ion.[4] This change in color can be measured spectrophotometrically

or used as an endpoint indicator in titrimetric methods.

Quantitative Data Summary
The following tables summarize quantitative data derived from dichromate-based alcohol

determination methods. While the specific data below was generated using potassium

dichromate, similar performance characteristics are expected with cesium dichromate due to

the identical reactive anion.

Table 1: Spectrophotometric Determination of Ethanol

Parameter Value Reference

Wavelength (λmax) for Cr³⁺ ~600-620 nm [6]

Wavelength (λmax) for Cr₂O₇²⁻ ~440 nm

Linearity Range 1.0% to 20.0% v/v [7]

Limit of Detection (LOD) 0.25% v/v [7]

Limit of Quantification (LOQ) 0.85% v/v [7]

Correlation Coefficient (R²) > 0.99 [8]

Table 2: Titrimetric Determination of Ethanol in Wine
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Parameter Reagent Concentrations Reference

Standard Dichromate Solution
0.1 N (approx. 33.7 g/L

K₂Cr₂O₇)
[9]

Ferrous Ammonium Sulfate

(FAS)
0.2 N (approx. 135 g/L) [9]

Indicator
1,10-Phenanthroline Ferrous

Sulfate
[9]

Experimental Protocols
Protocol 1: Spectrophotometric Determination of
Ethanol
This protocol is suitable for the quantification of ethanol in clear liquid samples such as

beverages or prepared extracts.

1. Reagent Preparation:

Standard Cesium Dichromate Solution (0.1 N): Accurately weigh the appropriate amount of

cesium dichromate (Cs₂Cr₂O₇) and dissolve it in deionized water. Slowly and carefully, with

stirring, add concentrated sulfuric acid. Allow the solution to cool to room temperature and

dilute to the final volume in a volumetric flask. Caution: The solution will become very hot.

Ethanol Standards: Prepare a series of ethanol standards (e.g., 1%, 5%, 10%, 15%, 20%

v/v) by diluting absolute ethanol with deionized water.

2. Experimental Procedure:

Pipette a known volume (e.g., 1.0 mL) of the sample or standard into a reaction vessel (e.g.,

a screw-capped tube).

Add a precise volume (e.g., 10.0 mL) of the standard cesium dichromate solution to each

vessel.

Prepare a blank using deionized water instead of the sample.
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Securely cap the vessels and mix the contents thoroughly.

Incubate the vessels in a water bath at a controlled temperature (e.g., 60°C) for a specific

time (e.g., 20-30 minutes) to ensure complete reaction.[6][9]

Cool the vessels to room temperature.

If necessary, dilute the reacted solutions to a suitable volume with deionized water.

Measure the absorbance of the solutions at the wavelength of maximum absorbance for Cr³⁺

(approximately 620 nm) using a spectrophotometer, zeroing the instrument with the blank.

3. Data Analysis:

Construct a calibration curve by plotting the absorbance of the ethanol standards against

their respective concentrations.

Determine the concentration of ethanol in the unknown sample by interpolating its

absorbance on the calibration curve.

Protocol 2: Titrimetric Determination of Ethanol (Back-
Titration)
This method is robust and suitable for colored or turbid samples, such as wine, after

appropriate sample preparation (e.g., distillation).[9]

1. Reagent Preparation:

Standard Cesium Dichromate Solution (0.1 N): Prepared as described in Protocol 1.

Ferrous Ammonium Sulfate (FAS) Solution (0.2 N): Dissolve ferrous ammonium sulfate in

deionized water, and carefully add concentrated sulfuric acid. Dilute to the final volume.

Standardization is not strictly necessary if a blank is run with each set of samples.[9]

Indicator: 1,10-Phenanthroline ferrous sulfate solution or sodium diphenylamine sulfonate.

2. Experimental Procedure:
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Pipette a precise volume of the sample into a flask containing a known excess of the

standard cesium dichromate solution.

Prepare a blank by pipetting the same volume of deionized water into an identical amount of

the standard cesium dichromate solution.

Acidify both the sample and blank flasks with concentrated sulfuric acid.

Allow the reaction to proceed for a set time, with heating if necessary, to ensure complete

oxidation of the alcohol.[9]

Cool the flasks to room temperature.

Add a few drops of the indicator to each flask.

Titrate the excess unreacted dichromate in both the blank and the sample flasks with the

standardized FAS solution. The endpoint is indicated by a sharp color change (e.g., from

green to reddish-brown with 1,10-phenanthroline).

3. Data Analysis:

Calculate the volume of FAS required to react with the dichromate consumed by the ethanol:

V_consumed = V_blank - V_sample.

Calculate the moles of dichromate that reacted with the ethanol.

Using the stoichiometry of the reaction, calculate the moles and subsequently the

concentration of ethanol in the original sample.
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Caption: Chemical pathway of alcohol oxidation by cesium dichromate.
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Caption: Workflow for spectrophotometric alcohol determination.
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Caption: Workflow for titrimetric alcohol determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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